Cas no 422273-94-7 (3-(2-Methoxyethyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one)

• Product Name: 3-(2-Methoxyethyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
• CAS No: 422273-94-7
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• MDL: MFCD01567624
• CID: 3077912
• PubChem ID: 1818306
• Update Time: 2025-06-14

3-(2-Methoxyethyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-Mercapto-3-(2-methoxy-ethyl)-3H-quinazolin-4-one
• CS-0219166
• MFCD01567624
• HMS1586H06
• 3-(2-methoxyethyl)-2-thioxo-2,3-dihydro-4(1H)-quinazolinone
• MS-7891
• 3-(2-methoxyethyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
• Oprea1_550655
• AB00118331-02
• 3-(2-methoxyethyl)-2-sulfanyl-4(3H)-quinazolinone
• AKOS001042998
• 422273-94-7
• 3-(2-METHOXYETHYL)-2-THIOXO-1,3-DIHYDROQUINAZOLIN-4-ONE
• 3-(2-methoxyethyl)-2-sulfanylidene-1H-quinazolin-4-one
• AO-990/15068052
• EU-0061150
• Z203045550
• 3-(2-methoxyethyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• EN300-03293
• AB00118331-01
• 3-(2-methoxyethyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one
• XRA27394
• STL080832
• AKOS000116440
• Oprea1_239930
• HMS1684K01
• 3-(2-Methoxyethyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one

• MDL： MFCD01567624
• Inchi： 1S/C11H12N2O2S/c1-15-7-6-13-10(14)8-4-2-3-5-9(8)12-11(13)16/h2-5H,6-7H2,1H3,(H,12,16)
• InChI Key： AFPDJZFIKZJXCN-UHFFFAOYSA-N
• SMILES： S=C1NC2C=CC=CC=2C(N1CCOC)=O

Computed Properties

• Exact Mass: 236.062
• Monoisotopic Mass: 236.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 73.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-(2-Methoxyethyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one

Comprehensive Overview of 3-(2-Methoxyethyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one (CAS No. 422273-94-7)

3-(2-Methoxyethyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one (CAS No. 422273-94-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This quinazolinone derivative is characterized by its unique sulfanyl and methoxyethyl functional groups, which contribute to its potential bioactivity. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders. The compound's dihydroquinazolin-4-one core is a privileged scaffold in medicinal chemistry, often associated with antimicrobial and anticancer properties.

In recent years, the demand for novel heterocyclic compounds like 3-(2-Methoxyethyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one has surged due to their versatility in drug design. A key area of interest is its potential role in modulating kinase inhibitors, a hot topic in oncology research. With the rise of personalized medicine, scientists are investigating how this compound's sulfhydryl group could enhance binding affinity to specific protein targets. Additionally, its methoxyethyl side chain may improve pharmacokinetic properties, such as solubility and bioavailability—a critical factor in modern drug development.

The synthesis of CAS No. 422273-94-7 typically involves multi-step organic reactions, including cyclocondensation and functional group modifications. Recent advancements in green chemistry have prompted researchers to explore eco-friendly synthetic routes for this compound, aligning with global sustainability trends. Analytical techniques like HPLC and NMR spectroscopy are essential for characterizing its purity and structural integrity, ensuring reproducibility in research applications. These methodologies are frequently searched by chemists optimizing protocols for similar quinazolinone derivatives.

Beyond pharmaceuticals, 3-(2-Methoxyethyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one shows promise in material science. Its thiol group enables potential applications in polymer crosslinking or as a ligand in catalytic systems. This dual utility addresses growing interest in multifunctional compounds—a trending search term among chemists exploring interdisciplinary solutions. Furthermore, computational studies using molecular docking software have predicted its interactions with biological targets, making it a subject of in silico drug discovery projects.

Quality control of 422273-94-7 remains a priority, with strict adherence to ICH guidelines for impurity profiling. The compound's stability under various pH and temperature conditions is another active research area, particularly for formulation scientists. As interest in small molecule therapeutics continues to grow, this compound's balanced lipophilicity—attributed to its methoxyethyl moiety—makes it a valuable candidate for oral drug delivery systems, a frequently searched topic in pharmaceutical forums.

In conclusion, 3-(2-Methoxyethyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one represents a compelling case study in modern chemical research. Its structural features align with current investigations into targeted drug delivery and sustainable synthesis, while its diverse potential applications ensure continued relevance across scientific disciplines. Ongoing studies will likely uncover new dimensions of this versatile heterocyclic compound, solidifying its position in the next generation of bioactive molecules.